3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone

• IUPAC Name: 3-ethyl-2-[(E)-2-(4-fluorophenyl)ethenyl]quinazolin-4-one
• InChI: InChI=1S/C18H15FN2O/c1-2-21-17(12-9-13-7-10-14(19)11-8-13)20-16-6-4-3-5-15(16)18(21)22/h3-12H,2H2,1H3/b12-9+
• InChI Key: GNEANYWRDRGRBZ-FMIVXFBMSA-N
• Canonical SMILES: CCN1C(=NC2=CC=CC=C2C1=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: CCN1C(=NC2=CC=CC=C2C1=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O
• Molecular Weight: 294.3 g/mol
• Solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)

Description

3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone (EFVQ) is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quinazolinone derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments.

Mechanism of Action

The exact mechanism of action of 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone is not fully understood, but it is thought to work by inhibiting specific enzymes or signaling pathways that are involved in inflammation or cancer cell growth. Further research is needed to fully elucidate the mechanism of action of 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone and to determine its potential therapeutic applications.
Biochemical and Physiological Effects:
3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. It has also been shown to have antioxidant activity, which may be beneficial for protecting cells against oxidative stress. 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone has also been shown to have neuroprotective effects, suggesting that it may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone in laboratory experiments is that it is readily available and relatively inexpensive. It has also been extensively studied, with a large body of literature available on its properties and potential applications. However, one limitation of using 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone in laboratory experiments is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone. One area of focus could be on further elucidating the compound's mechanism of action, which could help to identify potential therapeutic applications. Another area of focus could be on developing more effective synthesis methods for 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone, which could help to make the compound more widely available for use in laboratory experiments. Additionally, further research could be done to investigate the potential use of 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone in combination with other compounds, which may enhance its therapeutic effects.

Synthesis Methods

3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone can be synthesized via a multi-step process that involves the reaction of 2-fluorobenzaldehyde with ethyl acetoacetate to form a chalcone intermediate. This intermediate is then reacted with anthranilic acid to produce the final 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone product. The synthesis of 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone has been well-documented in the scientific literature, and the compound is readily available for purchase from a number of chemical suppliers.

Scientific Research Applications

3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone has been shown to have a range of potential applications in scientific research. It has been studied for its anti-inflammatory properties, with some researchers suggesting that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. 3-ethyl-2-[2-(4-fluorophenyl)vinyl]-4(3H)-quinazolinone has also been shown to have potential as an anti-cancer agent, with some studies suggesting that it may be effective against a range of different types of cancer cells.